Cas no 1700212-06-1 (5-oxopiperazine-2-carboxamide)

• Product Name: 5-oxopiperazine-2-carboxamide
• CAS No: 1700212-06-1
• MF: C₅H₉N₃O₂
• MW: 143.143860578537
• CID: 6062079
• PubChem ID: 84074382
• Update Time: 2025-05-19

5-oxopiperazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-oxopiperazine-2-carboxamide
• EN300-1717147
• 1700212-06-1

• Inchi： 1S/C5H9N3O2/c6-5(10)3-1-8-4(9)2-7-3/h3,7H,1-2H2,(H2,6,10)(H,8,9)
• InChI Key： UPXCJDZAEWKLOB-UHFFFAOYSA-N
• SMILES： O=C1CNC(C(N)=O)CN1

Computed Properties

• Exact Mass: 143.069476538g/mol
• Monoisotopic Mass: 143.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 84.2Ų

Additional information on 5-oxopiperazine-2-carboxamide

5-Oxopiperazine-2-Carboxamide: A Comprehensive Overview

The compound with CAS No. 1700212-06-1, known as 5-Oxopiperazine-2-Carboxamide, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. In this article, we will delve into its structure, synthesis, pharmacological activities, and recent advancements in its research.

5-Oxopiperazine-2-Carboxamide is a derivative of piperazine, a six-membered ring containing two nitrogen atoms. The presence of the oxo group at position 5 and the carboxamide group at position 2 introduces distinct chemical properties. This compound exhibits a high degree of structural versatility, making it an attractive target for researchers exploring its potential in various therapeutic areas. Recent studies have highlighted its role in modulating key biological pathways, particularly in the context of neurodegenerative diseases and cancer.

The synthesis of 5-Oxopiperazine-2-Carboxamide involves a series of well-defined chemical reactions. Researchers have employed both traditional and modern methodologies to achieve high yields and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining the integrity of the molecule's functional groups. These advancements underscore the importance of optimizing synthetic routes to meet the demands of large-scale production.

Pharmacologically, 5-Oxopiperazine-2-Carboxamide has demonstrated promising activity in preclinical models. Studies conducted in vitro have shown its ability to inhibit key enzymes involved in inflammation and oxidative stress. Furthermore, animal studies have revealed its potential as an anti-inflammatory agent with minimal side effects. These findings have paved the way for further exploration into its therapeutic applications.

Recent research has also focused on the ability of 5-Oxopiperazine-2-Carboxamide to modulate cellular signaling pathways. For example, it has been shown to interact with receptors associated with pain perception, suggesting its potential as a novel analgesic agent. Additionally, investigations into its anti-cancer properties have revealed its capacity to induce apoptosis in cancer cells while sparing normal cells, which is a critical attribute for any potential anti-cancer drug.

In terms of applications beyond pharmacology, 5-Oxopiperazine-2-Carboxamide has shown promise as a building block for more complex molecules. Its structural flexibility allows for easy modification, enabling researchers to design derivatives with enhanced bioavailability and efficacy. This versatility has made it a valuable tool in medicinal chemistry.

Looking ahead, the future of 5-Oxopiperazine-2-Carboxamide seems bright as researchers continue to uncover its full potential. Collaborative efforts between academia and industry are expected to drive further innovation in its development. With ongoing advancements in synthetic methods and pharmacological testing, this compound is poised to make significant contributions to the field of medicine.